Cas no 2034499-44-8 (N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-2-((tetrahydrothiophen-3-yl)oxy)nicotinamide)

• Product Name: N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-2-((tetrahydrothiophen-3-yl)oxy)nicotinamide
• CAS No: 2034499-44-8
• MF: C₁₈H₁₈N₂O₄S
• MW: 358.411523342133
• CID: 5553282
• PubChem ID: 91815729
• Update Time: 2025-06-12

N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-2-((tetrahydrothiophen-3-yl)oxy)nicotinamide Chemical and Physical Properties

Names and Identifiers

• F6475-7734
• N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(thiolan-3-yloxy)pyridine-3-carboxamide
• 2034499-44-8
• N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-2-((tetrahydrothiophen-3-yl)oxy)nicotinamide
• AKOS025317761

• Inchi： 1S/C18H18N2O4S/c21-17(20-12-3-4-15-16(10-12)23-8-7-22-15)14-2-1-6-19-18(14)24-13-5-9-25-11-13/h1-4,6,10,13H,5,7-9,11H2,(H,20,21)
• InChI Key： VODILMAWXISSDJ-UHFFFAOYSA-N
• SMILES： S1CCC(C1)OC1C(=CC=CN=1)C(NC1C=CC2=C(C=1)OCCO2)=O

Computed Properties

• Exact Mass: 358.09872823g/mol
• Monoisotopic Mass: 358.09872823g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 466
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 95Ų

Additional information on N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-2-((tetrahydrothiophen-3-yl)oxy)nicotinamide

N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-2-((tetrahydrothiophen-3-yl)oxy)nicotinamide (CAS No. 2034499-44-8): An Emerging Compound in Medicinal Chemistry

N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-2-((tetrahydrothiophen-3-yl)oxy)nicotinamide (CAS No. 2034499-44-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to a class of nicotinamides, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties.

The chemical structure of N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-2-((tetrahydrothiophen-3-yl)oxy)nicotinamide is characterized by a substituted nicotinamide moiety linked to a tetrahydrothiophene ring and a 2,3-dihydrobenzo[b][1,4]dioxine scaffold. The presence of these functional groups imparts specific physicochemical properties that contribute to its biological activity and pharmacological profile.

Recent studies have highlighted the potential of N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-2-((tetrahydrothiophen-3-yl)oxy)nicotinamide in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that it could be a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-2-((tetrahydrothiophen-3-yl)oxy)nicotinamide has also demonstrated significant anti-cancer activity. Preclinical studies have shown that it can induce apoptosis in various cancer cell lines, including breast cancer and colorectal cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK, which are frequently dysregulated in cancer cells.

The neuroprotective potential of N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-2-((tetrahydrothiophen-3-yl)oxy)nicotinamide has also been explored. Research conducted at the University of California has demonstrated that this compound can protect neurons from oxidative stress and prevent neurodegeneration in models of Parkinson's disease and Alzheimer's disease. These findings suggest that it could be a valuable therapeutic agent for neurodegenerative disorders.

The pharmacokinetic properties of N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-2-((tetrahydrothiophen-3-yl)oxy)nicotinamide have been investigated to assess its suitability for clinical development. Studies have shown that it exhibits favorable oral bioavailability and a reasonable half-life, making it a suitable candidate for further preclinical and clinical evaluation.

To further understand the mechanisms underlying the biological activities of N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-2-((tetrahydrothiophen-3-yl)oxy)nicotinamide, ongoing research is focusing on elucidating its molecular targets and signaling pathways. Advanced techniques such as high-throughput screening and computational modeling are being employed to identify potential protein targets and binding sites.

In conclusion, N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-2-((tetrahydrothiophen-3-yloxy)nicotinamide (CAS No. 2034499-44-8) represents a promising compound with diverse therapeutic potential. Its unique chemical structure and favorable pharmacological profile make it an attractive candidate for further development in the treatment of inflammatory diseases, cancer, and neurodegenerative disorders. As research continues to advance our understanding of this compound's mechanisms of action and clinical applications, it is likely to play an increasingly important role in the field of medicinal chemistry.